Cas no 1516499-22-1 (5-(3-chloro-2-fluorophenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-3-amine
• CAS No: 1516499-22-1
• MF: C₉H₆ClFN₂O
• MW: 212.608144283295
• CID: 6216584
• PubChem ID: 81263086
• Update Time: 2025-10-28

5-(3-chloro-2-fluorophenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-3-amine
• EN300-1986240
• AKOS019834826
• 1516499-22-1

• Inchi： 1S/C9H6ClFN2O/c10-6-3-1-2-5(9(6)11)7-4-8(12)13-14-7/h1-4H,(H2,12,13)
• InChI Key： YGUHLMQCHKBJJJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1=CC(N)=NO1

Computed Properties

• Exact Mass: 212.0152687g/mol
• Monoisotopic Mass: 212.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-3-amine

Introduction to 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-3-amine (CAS No. 1516499-22-1)

5-(3-chloro-2-fluorophenyl)-1,2-oxazol-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by its CAS number 1516499-22-1, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and fluorine substituents in its aromatic ring system imparts distinct reactivity and binding characteristics, making it a valuable scaffold for medicinal chemists.

The oxazole core of this molecule plays a crucial role in its pharmacological profile. Oxazoles are heterocyclic compounds that have been widely explored for their biological activity. In particular, the 1,2-oxazole ring system is known for its ability to interact with biological targets in a manner that can lead to the development of drugs with improved efficacy and selectivity. The amine functionality at the 3-position of the oxazole ring further enhances the compound's potential as a pharmacophore, allowing for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-3-amine and biological targets. These studies have revealed that the compound can bind to various enzymes and receptors, suggesting multiple potential therapeutic applications. For instance, preliminary studies have indicated that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy.

The synthesis of 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-3-amine involves a series of well-defined chemical transformations. The introduction of the chloro and fluorine substituents requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also demonstrate the expertise required to produce it on an industrial scale.

In addition to its pharmaceutical applications, 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-3-amine has shown promise in material science research. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The ability to tune these properties through structural modifications offers exciting possibilities for developing new technologies.

The growing interest in this compound is also driven by its potential role in addressing emerging challenges in drug discovery. With increasing resistance to existing therapies, there is a need for innovative compounds that can overcome these challenges. The structural features of 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-3-amine make it a compelling candidate for further investigation in this context.

Ongoing research efforts are focused on exploring the full therapeutic potential of this compound. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists aim to identify new applications for 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-3-amine across various disease areas. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate these efforts and bring new treatments to patients in need.

The safety and environmental impact of synthesizing and handling this compound are also important considerations. While it does not fall under any hazardous or controlled substance categories, proper protocols must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment and following good laboratory practices (GLP) guidelines.

In conclusion, 5-(3-chloro-2-fluorophenyl)-1,2-oxazol-3-amine (CAS No. 1516499-22-1) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features and biological activities make it a valuable tool for researchers seeking to develop new therapeutic agents and advanced materials. As research continues to uncover its full potential, this compound is poised to play an important role in addressing some of the most pressing challenges in modern medicine.